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Cat. No.: B12373306 Get Quote

An In-depth Technical Guide to Retinestatin
Disclaimer: Retinestatin is a very recently discovered natural product, with the primary and

currently sole source of information being a single research paper published in March 2024.

This guide is compiled from the publicly available information from that publication. Detailed

spectroscopic data and step-by-step protocols are typically found in the full text or

supplementary materials of the source publication, which may require a subscription or

purchase to access.

Introduction
Retinestatin is a novel polyol polyketide discovered and characterized in 2024.[1] It was

isolated from a Streptomyces species found in the subterranean nest of the termite

Reticulitermes speratus kyushuensis Morimoto.[1] Structurally, it is a complex molecule with 12

chiral centers.[1] Preliminary biological evaluations have shown that Retinestatin exhibits

neuroprotective effects in an in vitro model of Parkinson's disease, specifically by protecting

SH-SY5Y dopaminergic cells from cytotoxicity induced by 1-methyl-4-phenylpyridinium

(MPP+).[1][2]

Physical and Chemical Properties
The structure of Retinestatin was elucidated through a combination of spectroscopic methods,

including UV, IR, mass spectrometry, and extensive 1D and 2D NMR experiments.[1] The

absolute configuration of its 12 chiral centers was determined using J-based configuration

analysis, ROESY correlations, and quantum mechanics-based computational approaches.[1]
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Table 1: Physical and Chemical Data for Retinestatin

Property Value Source / Method

Molecular Formula C₂₅H₄₀O₁₂ HR-ESI-MS, NMR[1]

Appearance
Data not available in public

abstract.
N/A

Optical Rotation [α]D
Data not available in public

abstract.
Polarimetry

UV (λmax)
Data not available in public

abstract.
UV Spectroscopy

IR (νmax)
Data not available in public

abstract.
IR Spectroscopy

Mass Spectrometry
Data not available in public

abstract.
HR-ESI-MS

Table 2: NMR Spectroscopic Data for Retinestatin

Note: The detailed ¹H and ¹³C NMR chemical shifts (δ) and coupling constants (J) are essential

for structural confirmation and are available in the primary research article. The following is a

summary of the techniques used.

Nucleus Experiment Types Used for Elucidation

¹H NMR
Standard proton NMR, essential for identifying

proton environments.

¹³C NMR
Standard carbon NMR, used to determine the

number and type of carbon atoms.

2D NMR

COSY, HSQC, HMBC, ROESY. These

experiments were crucial for establishing the

planar structure and relative stereochemistry of

the molecule.[1]
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Biological Activity and Mechanism of Action
Retinestatin has demonstrated significant neuroprotective activity in a well-established in vitro

model of Parkinson's disease.[1]

Neuroprotective Effects
The primary reported biological activity of Retinestatin is its ability to protect human

dopaminergic neuroblastoma cells (SH-SY5Y) from cytotoxicity induced by the neurotoxin

MPP+.[1][2] MPP+ is a potent inhibitor of mitochondrial complex I, leading to oxidative stress

and cell death, and is widely used to model Parkinson's disease pathology in cellular systems.

The ability of Retinestatin to counteract this effect suggests it may have therapeutic potential

in neurodegenerative diseases.

Signaling Pathways
The specific signaling pathway through which Retinestatin exerts its neuroprotective effect has

not yet been elucidated in the available literature. Research is required to determine if it acts by

quenching reactive oxygen species, modulating mitochondrial function, or interacting with

specific pro-survival or anti-apoptotic signaling cascades.

Experimental Protocols
The following are generalized descriptions of the experimental procedures based on the source

publication. For precise, reproducible protocols, consultation of the original paper's

experimental section is mandatory.

Isolation and Purification of Retinestatin
The isolation of Retinestatin involves standard natural product chemistry techniques.

Fermentation: The Streptomyces sp. strain (designated INS02) is cultured in a suitable liquid

medium to produce the secondary metabolites, including Retinestatin.

Extraction: The culture broth is harvested, and the crude extract containing Retinestatin is

obtained.
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Purification: The crude extract undergoes a multi-step purification process. The primary

method cited is open-column chromatography using a C₁₈ resin, with a step-gradient elution

of methanol in water to separate the compound of interest from other metabolites.[1]

Upstream Processing

Downstream Processing
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Click to download full resolution via product page

Caption: Workflow for the isolation and purification of Retinestatin.

Neuroprotection Assay
The neuroprotective activity of Retinestatin was assessed using a cell-based assay.
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Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured under standard conditions.

These cells are often differentiated to exhibit more neuron-like characteristics.

Treatment: The cells are pre-treated with varying concentrations of Retinestatin for a

specified period.

Induction of Cytotoxicity: The neurotoxin MPP+ is added to the cell culture medium

(excluding the negative control group) to induce cell death.

Assessment of Cell Viability: After incubation with MPP+, a cell viability assay (e.g., MTT,

LDH release, or similar) is performed to quantify the extent of cell death in the presence and

absence of Retinestatin. The results would demonstrate if Retinestatin pre-treatment leads

to a statistically significant increase in cell survival compared to cells treated with MPP+

alone.
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Experimental Setup

Data Analysis

Culture SH-SY5Y Cells
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Induce toxicity with MPP+
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Perform Cell Viability Assay

Quantify Neuroprotection

Click to download full resolution via product page

Caption: Experimental workflow for the in vitro neuroprotection assay.

Conclusion
Retinestatin is a newly identified polyketide with a complex stereochemical structure and

promising neuroprotective properties. Its discovery highlights the potential of microorganisms

from unique ecological niches, such as termite nests, as a source for novel bioactive

compounds. Further research is warranted to fully elucidate its mechanism of action, determine
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its structure-activity relationship, and evaluate its therapeutic potential in more advanced

preclinical models of neurodegenerative diseases. Drug development professionals may find

Retinestatin to be a compelling starting point for the design of new neuroprotective agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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